Cas no 872862-42-5 (2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}-N-3-(pyrrolidin-1-yl)propylacetamide)

• Product Name: 2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}-N-3-(pyrrolidin-1-yl)propylacetamide
• CAS No: 872862-42-5
• MF: C₂₄H₃₂N₄O₃
• MW: 424.535885810852
• CID: 5511239
• PubChem ID: 16808132
• Update Time: 2025-05-30

2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}-N-3-(pyrrolidin-1-yl)propylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-oxo-2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]-N-(3-pyrrolidin-1-ylpropyl)acetamide
• 872862-42-5
• 2-oxo-2-{1-[2-oxo-2-(piperidin-1-yl)ethyl]-1H-indol-3-yl}-N-[3-(pyrrolidin-1-yl)propyl]acetamide
• 2-oxo-2-(1-(2-oxo-2-(piperidin-1-yl)ethyl)-1H-indol-3-yl)-N-(3-(pyrrolidin-1-yl)propyl)acetamide
• AKOS024619553
• F2001-0789
• 2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}-N-3-(pyrrolidin-1-yl)propylacetamide

• Inchi： 1S/C24H32N4O3/c29-22(27-15-4-1-5-16-27)18-28-17-20(19-9-2-3-10-21(19)28)23(30)24(31)25-11-8-14-26-12-6-7-13-26/h2-3,9-10,17H,1,4-8,11-16,18H2,(H,25,31)
• InChI Key： NLZWMLXDFXZWKU-UHFFFAOYSA-N
• SMILES： O=C(CN1C=C(C(C(NCCCN2CCCC2)=O)=O)C2C=CC=CC1=2)N1CCCCC1

Computed Properties

• Exact Mass: 424.24744090g/mol
• Monoisotopic Mass: 424.24744090g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 643
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 74.6Ų

Additional information on 2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}-N-3-(pyrrolidin-1-yl)propylacetamide

Comprehensive Overview of 2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}-N-3-(pyrrolidin-1-yl)propylacetamide (CAS No. 872862-42-5)

The compound 2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}-N-3-(pyrrolidin-1-yl)propylacetamide, identified by its CAS No. 872862-42-5, is a highly specialized organic molecule with significant potential in pharmaceutical research and development. This compound features a unique structural framework combining indole, piperidine, and pyrrolidine moieties, which are frequently explored in drug discovery due to their bioactive properties. Researchers are particularly interested in its potential applications as a kinase inhibitor or GPCR modulator, given its structural resemblance to known pharmacophores.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in precision medicine and targeted drug delivery. The 2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}-N-3-(pyrrolidin-1-yl)propylacetamide aligns with this trend, as its multifunctional design allows for interactions with diverse biological targets. Computational studies suggest its potential in addressing neurodegenerative disorders and inflammatory conditions, making it a subject of intense scrutiny in academic and industrial labs.

The synthesis of CAS No. 872862-42-5 involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. Its purity and stability are critical for reproducible results, necessitating advanced analytical techniques like HPLC and NMR spectroscopy for characterization. Researchers often inquire about its solubility profile and storage conditions, which are essential for experimental success. Proper handling under inert atmospheres is recommended to preserve its integrity.

From a commercial perspective, 2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}-N-3-(pyrrolidin-1-yl)propylacetamide is available through select suppliers specializing in high-purity research chemicals. Its pricing reflects the complexity of its synthesis and the niche demand from pharmaceutical developers. FAQs often revolve around its bioavailability and metabolic stability, which are under investigation in preclinical studies. Collaborative efforts between chemists and biologists are key to unlocking its full therapeutic potential.

In the context of AI-driven drug discovery, this compound exemplifies how machine learning can predict novel scaffolds with desirable properties. Its structural features are frequently queried in chemical databases and patent literature, highlighting its relevance in intellectual property discussions. As the scientific community prioritizes sustainable chemistry, greener synthetic routes for CAS No. 872862-42-5 are also being explored to align with environmental regulations.

In summary, 2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}-N-3-(pyrrolidin-1-yl)propylacetamide represents a compelling case study in modern medicinal chemistry. Its blend of structural novelty and biological relevance positions it as a promising candidate for further development, resonating with contemporary interests in personalized therapeutics and computational drug design.